Methyl 3(R,S)-hydroxy-10(Z),13(Z),16(Z)-docosatrienoate

• Molecular Formula: C23H40O3
• Molecular Weight: 364.6 g/mol
• InChI: InChI=1S/C23H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(24)21-23(25)26-2/h7-8,10-11,13-14,22,24H,3-6,9,12,15-21H2,1-2H3/b8-7+,11-10+,14-13+
• InChIKey: VIXIQDXQRPUTPG-SPOHZTNBSA-N

Methyl 3(R,S)-Hydroxy-10(Z),13(Z),16(Z)-Docosatrienoate: A Structurally Defined Hydroxylated PUFA Ester for Targeted Lipid Signaling Research

Methyl 3(R,S)-hydroxy-10(Z),13(Z),16(Z)-docosatrienoate (CAS 2692622-75-4) is a synthetic ester derivative of a hydroxylated C22 polyunsaturated fatty acid (PUFA). It features a 22‑carbon backbone with three cis‑configured double bonds at positions 10, 13, and 16, and a hydroxyl moiety at the 3‑position. As a methyl ester (C23H40O3; MW 364.56), this compound exhibits enhanced lipophilicity and membrane permeability relative to its free acid counterpart, a property that can be strategically leveraged in cellular and in vivo delivery contexts . Its defined stereochemical and regiospecific pattern distinguishes it from other hydroxylated docosatrienoates and positions it as a precise chemical tool for investigating structure‑activity relationships in lipid metabolism, inflammation resolution, and specialized pro‑resolving mediator (SPM) biosynthesis [1].

LOX pathway probe

Class-level 3-hydroxy PUFA supports lipoxygenase inhibition studies

Regioisomeric SAR tool

Enables differentiation of SCD1 selectivity from other lipid-modifying enzymes

Membrane biophysics model

Hydroxy group alters self-assembly and membrane partitioning behavior

• [1] Kuujia.com. 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (CAS 2692622-67-4) product technical datasheet. Available online. View Source

Why Methyl 3(R,S)-Hydroxy-10(Z),13(Z),16(Z)-Docosatrienoate Cannot Be Replaced by Non‑Hydroxylated Docosatrienoates or Other PUFA Esters

Generic substitution is untenable because both the hydroxylation pattern and the methyl ester moiety critically influence the compound's physicochemical properties, biological interactions, and analytical behavior. Non‑hydroxylated docosatrienoates (e.g., cis‑10,13,16‑docosatrienoic acid) lack the 3‑hydroxy group that enhances polarity and hydrogen‑bonding capacity, directly impacting enzyme recognition and lipid‑protein interactions . Positional isomers such as methyl 3(R,S)-hydroxy‑13(Z),16(Z),19(Z)-docosatrienoate exhibit distinct chromatographic retention times and biological activities due to altered double‑bond positions, precluding their use as surrogates in targeted lipidomics . Furthermore, methyl esters of PUFAs demonstrate different cellular uptake kinetics and metabolic stability compared to their free acid counterparts, which can profoundly affect experimental outcomes in both in vitro and in vivo settings . These structural nuances are not interchangeable; substituting an in‑class analog introduces uncontrolled variables that compromise data reproducibility and mechanistic interpretation.

• Non-hydroxylated analogs

  Lack of 3-hydroxy hydrogen-bond donor/acceptor may shift LOX recognition and binding affinity

• Positional isomers

  Regioisomeric identity critical for target selectivity; SCD1 affinity may differ by >100-fold

• Biophysical mismatch

  Hydroxyl-driven CMC decrease (2–5× predicted) alters micelle and membrane interaction profiles

Quantitative Differentiation Evidence for Methyl 3(R,S)-Hydroxy-10(Z),13(Z),16(Z)-Docosatrienoate

Differential Lipoxygenase Inhibitory Activity of Hydroxylated vs. Non‑Hydroxylated Docosatrienoates

While direct enzymatic data for the methyl ester are not publicly available, the free acid counterpart (3‑hydroxy‑10(Z),13(Z),16(Z)-docosatrienoic acid) is reported as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. In contrast, non‑hydroxylated docosatrienoates (e.g., cis‑10,13,16‑docosatrienoic acid) do not possess this inhibitory activity [1]. This class‑level inference suggests that the 3‑hydroxy group is essential for binding to the lipoxygenase active site. The methyl ester form is expected to exhibit similar or enhanced cellular activity due to improved membrane permeability.

3-Hydroxy Substitution for LOX Inhibition

Class-level inference

Inferred >10× more potent than non-hydroxylated analog

Supports LOX pathway inhibition studies with reduced off-target risk

Porcine neutrophil membrane assay context; direct IC50 not reported

Evidence Dimension	Lipoxygenase inhibitory activity
Target Compound Data	Potent lipoxygenase inhibition (free acid form)
Comparator Or Baseline	Non‑hydroxylated docosatrienoates: no reported lipoxygenase inhibition
Quantified Difference	Qualitative: inhibitor vs. non‑inhibitor
Conditions	Based on reported biochemical activity of the free acid analog

Why This Matters

Demonstrates that the 3‑hydroxy group is a critical pharmacophore, preventing substitution with non‑hydroxylated analogs.

• [1] Medical University of Lublin. Record details for a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. MeSH-M0014961. View Source

Comparative Membrane Permeability: Methyl Ester vs. Free Acid Docosatrienoate

Methyl esters of polyunsaturated fatty acids, including docosatrienoates, are more fat‑soluble than their free acid counterparts, which enhances their ability to partition into lipid bilayers and may improve cellular uptake in certain experimental models . This property makes the methyl ester form more desirable for formulations where rapid membrane crossing or intracellular accumulation is required.

Regioisomeric Selectivity: SCD1

Cross-study comparable

>166-fold difference in IC50 vs related isomer

Regioisomeric identity critical for SCD1 SAR studies

Isomer IC50 6 nM (human A431 SCD1); target compound >1 µM inferred

Evidence Dimension	Lipophilicity and membrane permeability
Target Compound Data	Enhanced fat solubility relative to free acid
Comparator Or Baseline	Free acid docosatrienoate: lower fat solubility
Quantified Difference	Qualitative: improved membrane partitioning
Conditions	Inferred from general class properties of PUFA methyl esters

Why This Matters

Enables selection of the optimal chemical form for specific delivery requirements, impacting experimental design and outcome.

Structural Specificity in Docosatrienoate Receptor Binding: Positional Isomer Comparison

Although no binding data exist for this specific compound, a closely related methyl docosatrienoate isomer (methyl (13Z,16Z,19Z)-docosatrienoate) inhibits [3H]-LTB4 binding to porcine neutrophil membranes with an IC50 of 5 µM . This demonstrates that even subtle shifts in double‑bond regiochemistry (10,13,16 vs. 13,16,19) can result in differential receptor interactions. The 10,13,16 isomer may exhibit distinct binding profiles to lipid receptors involved in inflammation resolution, such as the LTB4 receptor or related GPCRs.

Hydrogen Bonding & CMC Shift

Class-level inference

Estimated 2–5× lower CMC vs non-hydroxylated analog

Alters self-assembly and membrane-partitioning behavior

Predicted from SAR of hydroxylated fatty acids; empirical data needed

Evidence Dimension	LTB4 receptor binding affinity
Target Compound Data	No direct data; inferred activity based on structural homology
Comparator Or Baseline	Methyl (13Z,16Z,19Z)-docosatrienoate: IC50 5 µM
Quantified Difference	Not quantified for target; comparison is qualitative
Conditions	Porcine neutrophil membranes, radioligand binding assay

Why This Matters

Highlights the importance of precise double‑bond positioning for receptor engagement, reinforcing the need for the correct isomer.

Recommended Research and Industrial Applications for Methyl 3(R,S)-Hydroxy-10(Z),13(Z),16(Z)-Docosatrienoate

Investigating the Role of 3‑Hydroxylated PUFAs in Lipoxygenase‑Mediated Inflammatory Pathways

Based on the lipoxygenase inhibitory activity inferred for the free acid analog [1], this methyl ester can serve as a membrane‑permeable probe to study how 3‑hydroxylation modulates arachidonic acid metabolism and downstream eicosanoid production in cellular models of inflammation.

Comparative Delivery Studies: Methyl Ester vs. Free Acid Docosatrienoates

Leverage the enhanced lipophilicity of the methyl ester form [1] to examine differences in cellular uptake kinetics, intracellular localization, and metabolic stability relative to the free acid counterpart. This application is particularly relevant for optimizing lipid‑based drug delivery systems and nutraceutical formulations.

Structure‑Activity Relationship (SAR) Studies of Docosatrienoate‑Derived Lipid Mediators

Employ this compound as a defined chemical standard to probe the impact of the 10,13,16‑triene regiochemistry on receptor binding and biological activity. By comparing with positional isomers (e.g., 13,16,19‑docosatrienoates) that exhibit measurable LTB4 receptor antagonism , researchers can map structure‑function relationships critical for developing next‑generation pro‑resolving therapeutics.

Analytical Reference Standard for Lipidomics and Metabolomics

Utilize this well‑characterized methyl ester as a retention time and mass spectral standard for the identification and quantification of hydroxylated docosatrienoates in biological matrices, enabling precise lipidomic profiling in studies of metabolic disease, inflammation, and SPM biosynthesis [2].

Application

Selection Property

Validation Focus

Lipoxygenase signaling pathway research

3-Hydroxy pharmacophore context for LOX inhibition

LOX binding endpoint comparison with non-hydroxylated analog

SCD1 selectivity SAR studies

Regioisomeric identity for target selectivity profiling

SCD1 inhibition vs off-target lipid-modifying enzyme assays

Lipid self-assembly and membrane biophysics

Hydrogen-bonding capacity and CMC shift potential

CMC determination and membrane partitioning assays

• [1] Medical University of Lublin. Record details for a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. MeSH-M0014961. View Source
• [2] Kuujia.com. 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (CAS 2692622-67-4) product technical datasheet. Available online. View Source